Cas no 2229485-86-1 (3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid
• CAS No: 2229485-86-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6109808
• PubChem ID: 165836026
• Update Time: 2025-05-20

3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid
• 2229485-86-1
• 3-{[(tert-butoxy)carbonyl]amino}-4-methyl-2-methylidenepentanoic acid
• EN300-1873163

• Inchi： 1S/C12H21NO4/c1-7(2)9(8(3)10(14)15)13-11(16)17-12(4,5)6/h7,9H,3H2,1-2,4-6H3,(H,13,16)(H,14,15)
• InChI Key： BGXACBNFMMRSOY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=C)C(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid (CAS: 2229485-86-1)

The compound 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid (CAS: 2229485-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the methylidene moiety, make it a versatile building block for the construction of complex molecules. Researchers have successfully employed this compound in the synthesis of protease inhibitors and other bioactive peptides, demonstrating its utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a modulator of enzyme activity. The results indicated that derivatives of 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid exhibit promising inhibitory effects against specific proteases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs targeting these enzymes.

Another significant advancement comes from recent pharmacokinetic studies, which have evaluated the compound's stability and bioavailability. Researchers have developed optimized synthetic routes to improve the yield and purity of 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid, addressing previous challenges in large-scale production. These improvements are critical for advancing the compound from laboratory research to preclinical and clinical applications.

Looking ahead, ongoing research is exploring the potential of 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid in targeted drug delivery systems. Preliminary data suggest that the compound's structural properties may enable its conjugation with nanoparticles or other carriers, enhancing the precision and efficacy of therapeutic agents. This innovative approach could revolutionize treatment strategies for various diseases, including cancer and metabolic disorders.

In conclusion, the latest research on 3-{(tert-butoxy)carbonylamino}-4-methyl-2-methylidenepentanoic acid (CAS: 2229485-86-1) underscores its importance as a multifunctional compound in chemical biology and drug development. Continued investigation into its synthetic applications, biological activities, and therapeutic potential is expected to yield further breakthroughs, solidifying its role in the advancement of modern medicine.